1-(3-bromobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-bromobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is a pyridinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- A study conducted by Kaneria et al. (2016) focused on the synthesis of novel triazol derivatives related to the compound . These compounds showed significant antimicrobial activities against various bacterial and fungal strains, highlighting their potential in antimicrobial research (Kaneria et al., 2016).
Antitumor Activity and Structure-Activity Relationships
- Murali et al. (2017) explored the synthesis of hetero annulated carbazoles with structural similarities to the compound. These were screened for in vitro antitumor activity, demonstrating potential as therapeutic agents against cancer (Murali et al., 2017).
Antioxidant and Anticholinergic Activities
- Rezai et al. (2018) reported the synthesis of bromophenols, including derivatives of the compound in focus. These molecules exhibited significant antioxidant activities and were tested for their effects on cholinergic enzymes, suggesting potential applications in neurological disorders (Rezai et al., 2018).
Photodynamic Therapy for Cancer Treatment
- Pişkin et al. (2020) synthesized a zinc phthalocyanine compound with structural similarities, exhibiting high singlet oxygen quantum yield. This suggests its potential use as a Type II photosensitizer in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Radical Scavenging Activity
- Li et al. (2012) isolated new nitrogen-containing bromophenols from marine red algae, which showed potent scavenging activity against radicals. This indicates potential applications as natural antioxidants (Li et al., 2012).
Molecular Structure Analysis
- Khan et al. (2014) reported on the crystal and molecular structures of related oxadiazole-thiones, offering insights into molecular packing arrangements relevant to the compound's structural analysis (Khan et al., 2014).
Insecticidal and Fungicidal Activities
- Zhu et al. (2014) synthesized novel carboxamides structurally related to the compound, which were evaluated for their insecticidal and fungicidal activities. This research indicates potential applications in agriculture (Zhu et al., 2014).
properties
IUPAC Name |
1-[(3-bromophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16BrN3O3/c1-27-18-8-5-15(6-9-18)20-23-21(28-24-20)16-7-10-19(26)25(13-16)12-14-3-2-4-17(22)11-14/h2-11,13H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKWAGYDRVRQWRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.